Cas no 1508866-65-6 (2-(3-Aminopyrrolidin-3-yl)acetonitrile)

• Product Name: 2-(3-Aminopyrrolidin-3-yl)acetonitrile
• CAS No: 1508866-65-6
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 6071777
• PubChem ID: 83681717
• Update Time: 2025-07-02

2-(3-Aminopyrrolidin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1508866-65-6
• EN300-7258615
• 2-(3-aminopyrrolidin-3-yl)acetonitrile
• 2-(3-Aminopyrrolidin-3-yl)acetonitrile

• Inchi： 1S/C6H11N3/c7-3-1-6(8)2-4-9-5-6/h9H,1-2,4-5,8H2
• InChI Key： HUIGZWUQSQWMLX-UHFFFAOYSA-N
• SMILES： N1CCC(CC#N)(C1)N

Computed Properties

• Exact Mass: 125.095297364g/mol
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 61.8Ų

Additional information on 2-(3-Aminopyrrolidin-3-yl)acetonitrile

Comprehensive Overview of 2-(3-Aminopyrrolidin-3-yl)acetonitrile (CAS No. 1508866-65-6): Properties, Applications, and Industry Insights

2-(3-Aminopyrrolidin-3-yl)acetonitrile (CAS No. 1508866-65-6) is a specialized organic compound gaining significant attention in pharmaceutical and chemical research due to its unique structural features. This nitrile-functionalized pyrrolidine derivative serves as a versatile building block for synthesizing complex molecules, particularly in drug discovery programs targeting central nervous system (CNS) disorders and metabolic diseases. The compound's 3-aminopyrrolidine core provides both hydrogen bond donor/acceptor capabilities and conformational rigidity, making it valuable for structure-activity relationship (SAR) studies.

Recent literature highlights the growing demand for pyrrolidine derivatives like 2-(3-Aminopyrrolidin-3-yl)acetonitrile in fragment-based drug design. Its nitrile group offers multiple transformation possibilities through reduction, hydrolysis, or cyclization reactions, while the stereocenter at position 3 enables exploration of chiral pharmacology. Analytical data shows the compound typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents, though stability studies recommend storage under inert atmosphere at 2-8°C for long-term preservation.

The synthetic utility of CAS 1508866-65-6 extends to several therapeutic areas currently dominating biomedical research. Computational chemistry studies suggest its scaffold fits well in the binding pockets of various G-protein coupled receptors (GPCRs), explaining its frequent appearance in patents for neurological and anti-inflammatory agents. Particularly in 2023-2024, researchers have investigated its incorporation into small molecule modulators of dopamine and serotonin receptors, addressing the rising global focus on mental health therapeutics.

From a process chemistry perspective, 2-(3-Aminopyrrolidin-3-yl)acetonitrile presents interesting challenges and opportunities. The nitrile functionality allows for diverse downstream transformations while requiring careful handling to prevent premature hydrolysis. Current optimization efforts focus on developing greener synthetic routes using biocatalysis or flow chemistry techniques, responding to the pharmaceutical industry's push toward sustainable manufacturing. Several recent publications demonstrate its use in multicomponent reactions for generating molecular complexity efficiently.

Quality control protocols for 1508866-65-6 typically employ HPLC with UV detection, with purity standards exceeding 98% for most research applications. Advanced characterization techniques including chiral HPLC and LC-MS are essential given the compound's stereochemical significance. The growing availability of enantiopure material through asymmetric synthesis methods has opened new possibilities in medicinal chemistry programs requiring specific stereoisomers for optimal biological activity.

Market analysis indicates increasing procurement of 2-(3-Aminopyrrolidin-3-yl)acetonitrile by contract research organizations (CROs) and academic institutions, particularly those investigating neurodegenerative disease targets. Its appearance in recent patent applications from major pharma companies suggests potential future commercial importance. However, researchers should note that regulatory status varies by jurisdiction, and proper documentation is required when shipping between countries for collaborative projects.

From a safety standpoint, standard laboratory precautions suffice for handling CAS 1508866-65-6, though material safety data sheets (MSDS) should always be consulted. The compound's low molecular weight (approximately 139 g/mol) and balanced lipophilicity make it particularly useful for crossing biological barriers in drug delivery studies. These properties also contribute to its growing popularity in proteolysis targeting chimera (PROTAC) development, one of the hottest areas in current drug discovery.

Emerging applications explore the use of 2-(3-Aminopyrrolidin-3-yl)acetonitrile in materials science, particularly as a precursor for functionalized polymers with potential biomedical uses. The amino and nitrile groups provide orthogonal reactivity for sequential modifications, enabling the creation of smart materials with responsive properties. This interdisciplinary potential makes the compound a subject of interest in both chemistry and materials science conferences.

For researchers considering 1508866-65-6 for their projects, several commercial suppliers now offer custom synthesis services with various protective group strategies. The development of robust kilogram-scale production methods has reduced costs significantly since the compound's first reported synthesis. Current price benchmarking suggests it remains more economical than many comparable chiral building blocks, especially when considering its multifunctional nature.

Future research directions likely to involve 2-(3-Aminopyrrolidin-3-yl)acetonitrile include its incorporation into covalent inhibitors (addressing the renewed interest in targeted covalent drugs) and as a component of artificial intelligence-designed molecular libraries. Its balanced physicochemical properties make it particularly suitable for machine learning approaches to drug discovery that require compounds with "drug-like" characteristics.